Cas no 181585-88-6 (1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile)

• Product Name: 1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
• CAS No: 181585-88-6
• MF: C₄H₂N₄O₃
• MW: 154.083679676056
• CID: 113690
• PubChem ID: 15329744
• Update Time: 2025-04-18

1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-hydroxy-3-nitro-
• 181585-88-6
• 1-hydroxy-3-nitropyrazole-4-carbonitrile

• Inchi： 1S/C4H2N4O3/c5-1-3-2-7(9)6-4(3)8(10)11/h2,9H
• InChI Key： IOBAVEAHFCCXFA-UHFFFAOYSA-N
• SMILES： ON1C=C(C#N)C([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 154.01276
• Monoisotopic Mass: 154.01268994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 104.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds